Cas no 2227805-42-5 ((2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine)
(2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine
- (2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine
- EN300-1771138
- 2227805-42-5
-
- Inchi: 1S/C12H20N2O/c1-9(2)15-12-6-4-5-11(14-12)8-7-10(3)13/h4-6,9-10H,7-8,13H2,1-3H3/t10-/m1/s1
- InChI Key: LYNGUSNORRXKLR-SNVBAGLBSA-N
- SMILES: O(C1=CC=CC(CC[C@@H](C)N)=N1)C(C)C
Computed Properties
- Exact Mass: 208.157563266g/mol
- Monoisotopic Mass: 208.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 48.1Ų
(2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771138-0.05g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 0.05g |
$2254.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-0.1g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 0.1g |
$2361.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-0.25g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 0.25g |
$2468.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-0.5g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 0.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-1.0g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 1g |
$2683.0 | 2023-05-27 | ||
| Enamine | EN300-1771138-2.5g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 2.5g |
$5258.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-5.0g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 5g |
$7780.0 | 2023-05-27 | ||
| Enamine | EN300-1771138-10.0g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 10g |
$11537.0 | 2023-05-27 | ||
| Enamine | EN300-1771138-1g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 1g |
$2683.0 | 2023-09-20 | ||
| Enamine | EN300-1771138-5g |
(2R)-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine |
2227805-42-5 | 5g |
$7780.0 | 2023-09-20 |
(2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine
Introduction to (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine and Its Significance in Modern Medicinal Chemistry
(2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine, identified by its CAS number 2227805-42-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The detailed exploration of its chemical structure, synthesis, and pharmacological effects provides valuable insights into its role in modern drug discovery.
The molecular structure of (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine features a pyridine ring substituted with a propan-2-yloxy group at the 4 and 6 positions, connected to a butan-2-amine moiety. This specific arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the chiral center at the 2-position (indicated by the (R) configuration) further enhances its potential as a pharmacophore, enabling selective binding to biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The CAS number 2227805-42-5 compound has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that this molecule may interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammation.
The synthesis of (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired stereochemistry. Advanced techniques such as asymmetric hydrogenation and nucleophilic substitution have been employed to construct the complex framework of this molecule. The synthetic route not only highlights the expertise in organic synthesis but also underscores the importance of stereocontrol in developing biologically active compounds.
One of the most compelling aspects of this compound is its potential application in treating chronic inflammatory diseases. Chronic inflammation is associated with a myriad of health issues, including arthritis, cardiovascular diseases, and cancer. The ability of (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine to modulate inflammatory pathways suggests that it could serve as a lead compound for the development of new anti-inflammatory therapies. Current research is focused on understanding its mechanism of action and optimizing its pharmacokinetic properties for better therapeutic efficacy.
Additionally, the structural features of this compound make it an attractive candidate for further exploration in drug discovery. The pyridine ring is a common motif in many bioactive molecules, known for its ability to interact with various biological targets. The propan-2-yloxy group adds another layer of complexity, potentially influencing solubility and bioavailability. These characteristics make (CAS number 2227805-42-5) a versatile scaffold for designing novel therapeutic agents.
The pharmacological profile of (2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine has been extensively evaluated through in vitro and in vivo studies. These studies have revealed promising results regarding its ability to inhibit inflammatory mediators and reduce oxidative stress. The compound's interaction with specific enzymes and receptors has been mapped out, providing a clear picture of its potential therapeutic benefits. Further preclinical trials are underway to validate these findings and assess its safety profile.
The development of new drugs often involves overcoming significant challenges related to drug resistance and side effects. The unique structure of (CAS number 2227805) offers hope for addressing these issues by providing a novel approach to modulating biological pathways. By targeting multiple sites within inflammatory pathways, this compound may offer synergistic effects that enhance therapeutic outcomes.
In conclusion, (2R)-4-(6-(propan-oxy)pyridinyl)-3-methylbutanamidine hydrochloride, identified by its CAS number 2227805425, represents a significant advancement in medicinal chemistry. Its unique structural features, synthetic challenges, and promising pharmacological effects make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing health issues faced by society today.
2227805-42-5 ((2R)-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)